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Compound of Interest

Compound Name: Fluorescein-triazole-PEG5-DOTA

Cat. No.: B15603741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescein-triazole-PEG5-DOTA is a heterobifunctional molecule designed for advanced

applications in biomedical research, particularly in the fields of molecular imaging and targeted

drug delivery. This compound incorporates three key functional moieties:

Fluorescein: A widely used and well-characterized fluorophore that enables detection via

fluorescence-based techniques.

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): A macrocyclic chelator

with a high affinity for various metal ions. This allows for the stable incorporation of

radionuclides for nuclear imaging (PET, SPECT) or radiotherapy, or paramagnetic ions for

magnetic resonance imaging (MRI).

PEG5 (pentaethylene glycol): A flexible, hydrophilic polyethylene glycol linker that enhances

aqueous solubility, reduces non-specific binding, and improves the pharmacokinetic profile of

the molecule.

Triazole: A stable five-membered heterocyclic ring formed via a "click chemistry" reaction,

which serves to covalently link the fluorescein and PEG-DOTA components.
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This unique combination of functionalities makes Fluorescein-triazole-PEG5-DOTA a versatile

platform for the development of multimodal imaging agents and targeted therapeutics.

Physicochemical Properties
The fundamental physicochemical properties of Fluorescein-triazole-PEG5-DOTA are

summarized in the table below. It is important to note that while the molecular formula and

weight are well-defined, specific experimental data for properties such as solubility and spectral

characteristics are not readily available in the public domain and should be determined

empirically.

Property Value Source

Molecular Formula C₆₇H₇₉N₁₁O₁₈S [1]

Molecular Weight 1358.5 g/mol [1]

Appearance
White Solid (typical for similar

PEGylated compounds)
Inferred

Purity
Typically >90-98% (as supplied

by commercial vendors)
[1][2]

Storage
-20°C, protected from light and

moisture
[1][2]

Solubility

Expected to be soluble in

water and common organic

solvents like DMSO and DMF

due to the hydrophilic PEG

linker. However, the exact

solubility should be

experimentally determined.

Inferred

Synthesis
While a specific, detailed protocol for the synthesis of Fluorescein-triazole-PEG5-DOTA is not

published, the structure strongly indicates a synthetic route based on the highly efficient and

specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click
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chemistry".[3][4] This would involve the reaction between an alkyne-functionalized fluorescein

and an azide-functionalized DOTA-PEG derivative (or vice versa).

A proposed synthetic workflow is outlined below.
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Reactant Preparation

Click Chemistry Reaction

Purification and Characterization

Fluorescein-alkyne

Reaction Mixture:
- Solvent (e.g., THF/water)

- Copper(I) catalyst (e.g., CuI)
- Reducing agent (e.g., Sodium Ascorbate)

- Ligand (e.g., TBTA)

DOTA-PEG5-azide

Purification
(e.g., HPLC)

Characterization
(e.g., Mass Spectrometry, NMR)

Fluorescein-triazole-PEG5-DOTA
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Probe Preparation

Animal Model

Imaging and Analysis

Chelation of Radionuclide
(e.g., ⁶⁴Cu, ⁶⁸Ga, ¹¹¹In)

or Paramagnetic Ion (Gd³⁺)

Quality Control
(e.g., Radio-TLC, HPLC)

Probe Administration
(e.g., Intravenous Injection)

Animal Preparation
(e.g., Tumor Xenograft Model)

In Vivo Imaging
(PET, SPECT, or MRI)

Ex Vivo Biodistribution
(Organ Harvesting and Counting)

Ex Vivo Fluorescence Imaging
of Tissues

Data Analysis and Image Co-registration
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Conjugation

Radiolabeling and In Vitro Testing

In Vivo Evaluation

Fluorescein-triazole-PEG5-DOTA

Conjugation Chemistry

Targeting Ligand
(e.g., Antibody, Peptide)

Targeted Imaging Probe

Radiolabeling with
Therapeutic Radionuclide

(e.g., ¹⁷⁷Lu, ⁹⁰Y)

In Vitro Cell Binding
and Uptake Assays

In Vivo Radionuclide
Therapy Study

Tumor Growth Monitoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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